Cas no 2200885-43-2 (2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile)

• Product Name: 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile
• CAS No: 2200885-43-2
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5326655
• Update Time: 2025-06-08

2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-[[1-(1,1-dimethylethyl)-3-azetidinyl]oxy]-
• 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile

• Inchi： 1S/C13H17N3O/c1-13(2,3)16-8-11(9-16)17-12-6-10(7-14)4-5-15-12/h4-6,11H,8-9H2,1-3H3
• InChI Key： UXTKWNCJWKJNGK-UHFFFAOYSA-N
• SMILES： C1(OC2CN(C(C)(C)C)C2)=NC=CC(C#N)=C1

Additional information on 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile

Comprehensive Overview of 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile (CAS No. 2200885-43-2)

The compound 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile (CAS No. 2200885-43-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine-4-carbonitrile core and a tert-butylazetidinyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile has surged due to their versatility in designing small-molecule therapeutics. This compound’s azetidine moiety is a key structural feature, as azetidines are known for their conformational rigidity and metabolic stability, making them attractive for covalent drug design. Additionally, the pyridine-carbonitrile group offers opportunities for further functionalization, aligning with the growing trend of fragment-based drug discovery.

The synthesis of CAS No. 2200885-43-2 involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Optimizing its yield and purity is critical for industrial-scale production, a challenge frequently discussed in process chemistry forums. Environmental sustainability is another focal point, with researchers exploring green chemistry approaches to reduce waste and energy consumption during synthesis. These aspects resonate with the broader scientific community’s emphasis on sustainable pharmaceutical manufacturing.

From a commercial perspective, 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile is listed by several fine chemical suppliers, catering to the needs of contract research organizations (CROs) and academic labs. Its pricing and availability are often queried in chemical sourcing databases, reflecting its niche yet growing market. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with quality control standards.

Looking ahead, the potential of CAS No. 2200885-43-2 extends beyond traditional applications. With the rise of AI-driven drug discovery, this compound could serve as a valuable input for virtual screening libraries. Its structural features align with the Lipinski’s rule of five, a benchmark for drug-likeness, making it a candidate for hit-to-lead optimization programs. As the scientific community continues to explore underexplored chemical space, compounds like 2-[(1-tert-butylazetidin-3-yl)oxy]pyridine-4-carbonitrile will remain at the forefront of innovation.